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Compound of Interest

Compound Name: Lansoprazole sulfide-13C6

Cat. No.: B12369811 Get Quote

This document provides crucial safety protocols, operational guidance, and disposal plans for

the handling of Lansoprazole sulfide-13C6 in a laboratory setting. The following procedures

are designed to ensure the safety of researchers and maintain the integrity of experiments.

Hazard Identification and Personal Protective
Equipment (PPE)
Lansoprazole sulfide-13C6 is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3][4][5]

Causes serious eye irritation.[1][2][3][4][5]

May cause respiratory irritation.[1][2][3][4][5]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound:
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

nitrile or latex).[1][6]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator or a full-

face respirator should be used.

[2][7]

Avoids inhalation of dust or

aerosols, which may cause

respiratory tract irritation.[1]

Storage and Stability
Proper storage is critical to maintain the chemical integrity of Lansoprazole sulfide-13C6.
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Parameter Condition

Powder Storage

Store at -20°C for long-term storage (up to 3

years). Can be stored at 4°C for up to 2 years.

[8]

Solution Storage
In solvent, store at -80°C for up to 6 months or

at -20°C for up to 1 month.[8]

Shipping
Can be shipped at room temperature for periods

of less than 2 weeks.[6]

General Conditions
Keep in a tightly sealed container, protected

from light and moisture.[7]

Chemical Stability

Stable under recommended storage conditions.

[6] Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[6]

Experimental Protocol: Preparation of a Stock
Solution for In Vitro Studies
This protocol describes the preparation of a Lansoprazole sulfide-13C6 stock solution in

Dimethyl Sulfoxide (DMSO) and its subsequent dilution for use in cell-based assays.

Materials:

Lansoprazole sulfide-13C6 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Sterile phosphate-buffered saline (PBS) or cell culture medium
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Procedure:

Preparation of Concentrated Stock Solution (10 mM in DMSO):

Bring the Lansoprazole sulfide-13C6 powder and DMSO to room temperature.

Accurately weigh the required amount of Lansoprazole sulfide-13C6 and place it in a

sterile tube.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex the solution until the powder is completely dissolved. An ultrasonic bath can be

used to aid dissolution.

Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8]

Preparation of Working Solution:

Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

Determine the final desired concentration for your experiment.

Dilute the stock solution into sterile PBS or cell culture medium to the final concentration.

Important: Ensure the final concentration of DMSO in the working solution is low (typically

≤ 0.5%) to prevent solvent-induced cytotoxicity.

A vehicle control (medium with the same final DMSO concentration) should be included in

the experiment.

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Handling Workflow:
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Handling Workflow for Lansoprazole sulfide-13C6

Preparation

Experimentation

Cleanup

Don appropriate PPE

Weigh compound in a ventilated enclosure

Prepare stock solution in a fume hood

Dilute stock to working concentration

Perform in vitro/in vivo experiment

Collect and label all waste

Decontaminate work surfaces

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling of Lansoprazole sulfide-13C6.
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Disposal Plan:

All waste materials contaminated with Lansoprazole sulfide-13C6 must be treated as

hazardous chemical waste.

Waste Segregation and Collection:

Solid Waste:

Collect unused powder, contaminated gloves, weigh boats, and other solid materials in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Collect unused stock solutions and working solutions in a separate, sealed, and clearly

labeled hazardous waste container for organic/solvent waste.

Aqueous waste containing the compound should also be collected in a designated

hazardous waste container.

Sharps:

Contaminated needles, syringes, or other sharps must be disposed of in a designated

sharps container for hazardous chemical waste.

Disposal Procedure:
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Disposal Workflow for Lansop-S-13C6 Waste

Segregate Waste at Point of Generation
(Solid, Liquid, Sharps)

Solid Waste Container
(Labeled: 'Hazardous Waste, Lansoprazole Sulfide-13C6')

Liquid Waste Container
(Labeled: 'Hazardous Waste, Lansoprazole Sulfide-13C6, Organic Solvent')

Sharps Container
(Labeled: 'Hazardous Sharps, Lansoprazole Sulfide-13C6')

Store waste in a designated, secure area

Arrange for pickup by certified
hazardous waste disposal service

Complete waste disposal manifest

Click to download full resolution via product page

Caption: A logical diagram for the safe disposal of Lansoprazole sulfide-13C6 waste.

Dispose of all waste in accordance with local, state, and federal regulations. Do not discharge

into the environment.[2] If a spill occurs, evacuate the area, wear appropriate PPE, and contain

the spill using an absorbent material.[1][6] Collect the spilled material and place it in a sealed

container for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12369811?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369811?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Dissolution_of_Lansoprazole_in_In_Vitro_Studies.pdf
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2656&context=journal
https://file.medchemexpress.com/batch_PDF/HY-W013186/Lansoprazole-sulfide-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12369811?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. jfda-online.com [jfda-online.com]

2. benchchem.com [benchchem.com]

3. Stability of Extemporaneously Prepared Lansoprazole Suspension at Two Temperatures -
PMC [pmc.ncbi.nlm.nih.gov]

4. Therapeutic Activity of the Lansoprazole Metabolite 5-Hydroxy Lansoprazole Sulfide in
Triple-Negative Breast Cancer by Inhibiting the Enoyl Reductase of Fatty Acid Synthase -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Quantification of Lansoprazole in Oral Suspension by Ultra-High-Performance Liquid
Chromatography Hybrid Ion-Trap Time-of-Flight Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

6. file.medchemexpress.com [file.medchemexpress.com]

7. benchchem.com [benchchem.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Lansoprazole Sulfide-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369811#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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